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Get Quote

VBATDT, or 6-(4-vinyl benzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol, is a sulfur-containing adhesive

monomer specifically designed to bond acrylic resin to noble metal alloys [1] [2].

Its mechanism relies on the thiol group in its structure, which forms strong covalent thiolate bonds with

noble metal atoms (e.g., gold, silver, palladium) on the alloy surface [1]. Simultaneously, the methacryloyl

group copolymerizes with the resin matrix during polymerization, creating a durable interface [1]. VBATDT

is typically formulated as a one-component primer in an acetone solvent for easy application [3].

Primary Indications: Bonding to high-noble and noble alloys (Au-Ag-Pd alloys) for procedures including

inlays, onlays, crowns, bridges, adhesion bridges, precious cast metal posts, and intraoral repair of acrylic

veneers [3].

Practical Application Protocol

The following workflow outlines the standard procedure for using a VBATDT-containing primer, such as V-

Primer.
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Start Metal Surface Preparation

1. Air-abrade surface
with alumina oxide

2. Ultrasonic clean
in acetone (10 min)

3. Dry with oil-free air

4. Apply VBATDT primer
with sponge pellet

5. Air-dry thoroughly
to evaporate solvent

6. Apply resin cement
or denture base resin

7. Polymerize resin
according to instructions

Bonded Interface Formed

Click to download full resolution via product page
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Detailed Protocol Steps

Surface Preparation (Steps 1-3): Proper preparation is critical. Grit-blast the metal bonding surface
with 250 µm aluminum oxide at approximately 4.5 kgf/cm² pressure with the nozzle about 5 mm from

the surface [4]. Subsequently, clean the abraded disks by ultrasonication in acetone for 10 minutes to
remove contaminants [4]. Dry the surface thoroughly with oil-free compressed air [2].

Primer Application (Steps 4-5): Apply the VBATDT primer (e.g., V-Primer) in a thin, uniform layer
using a sponge pellet or applicator, fully covering the bonding area [4] [3]. Gently air-dry to ensure

complete evaporation of the acetone solvent, leaving a thin film of the adhesive monomer on the
surface [2].

Resin Bonding (Steps 6-7): Apply the chemical- or light-cure resin cement (e.g., Super-Bond C&B)
or denture base resin immediately after priming [2] [4]. Use the brush-dip technique for cement or

pack the denture base resin according to manufacturer instructions, then complete the polymerization
process [4].

Experimental Evaluation Protocol

For researchers validating bond strength, the following methodology is standard.
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Start Specimen Preparation

Fabricate metal disks
(8-10 mm diameter, 1.5-3 mm thick)

Surface prep: Wet-ground
with SiC paper up to #1500/#2000

Ultrasonic clean
and dry

Apply VBATDT primer
(0.1 mol% in acetone)

Bond to veneering resin
in defined area (e.g., Ø5 mm)

Store in distilled water
at 37°C for 24h

Thermocycling
(5°C/55°C, 60s dwell, 20,000 cycles)

Aging Subset

Shear Bond Strength Test
(0.5-1.0 mm/min crosshead speed)

Initial Test Subset
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Data Analysis:
Shear Bond Strength (MPa)

Click to download full resolution via product page

Detailed Experimental Steps

Specimen Preparation: Create disk-shaped specimens (e.g., 10 mm diameter, 3 mm thick) from the
target noble metal or alloy [2]. Wet-ground the bonding surface sequentially with silicon carbide paper

(e.g., #800, #1000, #1500, #2000 grit) under water irrigation to standardize surface roughness,
followed by ultrasonic cleaning in acetone [2] [4].

Primer and Resin Application: Apply the VBATDT primer solution (e.g., 0.1 mol% in acetone) to the
prepared metal surface and air-dry [2]. Define a standardized bonding area (e.g., 5 mm diameter)

using masking tape. Apply the veneering composite resin or acrylic resin using a stainless-steel ring
mold or via the brush-dip technique [5] [2].

Aging and Testing: After polymerization, store specimens in distilled water at 37°C for 24 hours
before initial testing [2]. Subject a subset of specimens to thermocycling (e.g., 20,000 cycles between

5°C and 55°C with a 60s dwell time) to simulate aging [2]. Perform shear bond strength testing using
a universal testing machine at a crosshead speed of 0.5 mm/min or 1.0 mm/min [5] [4]. Analyze

failure modes (adhesive, cohesive, mixed) under an optical microscope [4].

Performance Data Summary

The table below summarizes key findings from studies on VBATDT and comparative primers.

Primer /
Monomer
System

Key
Components

Indicated
Metals

Reported Shear
Bond Strength
(MPa) &
Conditions

Key Findings / Notes

V-Primer [1]

[3]

VBATDT (VTD)

in acetone

Precious

metals (Au,
Ag, Pd alloys)

Information

missing

Found effective for noble

metals; may inhibit
polymerization of BPO-amine

initiator systems [1].

Alloy
Primer [5]

MDP +

VBATDT

Noble and

non-noble

> Other primers

on Co-Cr and Au-

Combined chemistry effective

for both noble and base metals
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Primer /
Monomer
System

Key
Components

Indicated
Metals

Reported Shear
Bond Strength
(MPa) &
Conditions

Key Findings / Notes

[1] alloys Ag-Pd alloys [5] [5] [1]. Superior to MAC-Bond
II on Co-Cr & Au-Ag-Pd [5].

| Experimental MDTHP Primer [2] | MDTHP in acetone | Noble metals | Post-thermocycling (median): Au:

11.3, Ag: 13.2, Pd: 4.1, Cu: 25.9 [2] | Newer monomer; showed higher post-thermocycling bond strength

than VBATDT on all noble metals tested [2]. | | Tarnish Effect [5] | N/A (PVP solution) | Co-Cr, Au-Ag-Pd |

Significantly decreased [5] | Tarnishing negatively affects bond strength; clean, uncontaminated surface is

crucial [5]. |

Important Technical Notes

Incompatibility Note: VBATDT monomer can interfere with the polymerization of benzoyl peroxide
(BPO)-amine initiator systems (e.g., found in Panavia F and Bistite II DC) [1]. Use with resin

systems compatible with Tri-n-butylborane (TBB) initiators, such as Super-Bond C&B [1] [2].
Surface Integrity: A clean, non-tarnished surface is foundational for strong bonding. One study

showed that pre-tarnishing alloys with polyvinylpyrrolidone (PVP) solution significantly reduced
subsequent bond strengths to resin [5].

Combination Primers: For bonding to a wider range of alloys (both noble and base metals), consider
primers that combine VBATDT with MDP (10-methacryloyloxydecyl dihydrogen phosphate), such

as Alloy Primer [5] [1]. MDP chemically bonds to base metals and oxides, while VBATDT targets
noble metals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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